Cas no 95094-87-4 (5-Hydroxy-1-benzothiophene-2-carboxylic Acid)

5-Hydroxy-1-benzothiophene-2-carboxylic Acid Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 5-hydroxy-
• 5-hydroxy-1-benzothiophene-2-carboxylic acid
• 5-hydroxybenzo[b]thiophene-2-carboxylicacid
• 95094-87-4
• 5-Hydroxy-benzo[b]thiophene-2-carboxylic acid
• SCHEMBL2194399
• FPPLUUPWGRRIIN-UHFFFAOYSA-N
• AKOS005215911
• NSC108959
• EN300-102056
• 5-hydroxybenzo[b]thiophene-2-carboxylic acid
• NSC-108959
• +Expand

• MDL： MFCD07377051
• InChIKey： FPPLUUPWGRRIIN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6O3S/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4,10H,(H,11,12)
• SMILES： c1cc2c(cc1O)cc(s2)C(=O)O

Computed Properties

• Exact Mass: 194.00376522g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 194.00376522g/mol
• Heavy Atom Count: 13
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Boiling Point: 459.1±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 231.5±23.2 °C
• Density: 1.6±0.1 g/cm3